Cas no 443-81-2 (2-Bromo-3-fluorophenol)

• Product Name: 2-Bromo-3-fluorophenol
• CAS No: 443-81-2
• MF: C₆H₄BrFO
• MW: 190.997764587402
• MDL: MFCD04037220
• CID: 37400
• PubChem ID: 12175701
• Update Time: 2025-06-14

2-Bromo-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluorophenol
• 2-Brom-3-fluor-phenol
• 2-bromo-3-fluoro-phenol
• 3-Fluoro-2-bromophenol
• bromofluorophenol
• Phenol, 2-bromo-3-fluoro-
• PubChem2834
• KSC235O2N
• LMFRSLRJXLATRL-UHFFFAOYSA-N
• STL555049
• SBB091222
• BBL101253
• AB3149
• RP25041
• MB03082
• AS00201
• VZ23917
• TRA0084231
• TF10005
• Q624
• SY008190
• BC002339
• BC210240
• AB0017703
• Bromo-3-fluorophenol
• 2-Bromo-3-fluorophenol ISO 9001：2015 REACH
• SCHEMBL324444
• FT-0600575
• AKOS005063780
• A1695
• CS-W004794
• AC-995
• MFCD04037220
• B5224
• 2-Bromo-1-(2-cyclohexylethoxy)-3-fluorobenzene
• DTXSID40479251
• J-508222
• EN300-121461
• GS-3322
• 443-81-2
• A1-44303
• AM20050160
• DB-008800
• DTXCID60430061

• MDL： MFCD04037220
• Inchi： 1S/C6H4BrFO/c7-6-4(8)2-1-3-5(6)9/h1-3,9H
• InChI Key： LMFRSLRJXLATRL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1O)F

Computed Properties

• Exact Mass: 189.94300
• Monoisotopic Mass: 189.94296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.764
• Boiling Point: 123°C/80mmHg(lit.)
• Flash Point: 72.4℃
• Refractive Index: 1.576
• PSA: 20.23000
• LogP: 2.29380
• FEMA: 3295
• pka: 7.43±0.10(Predicted)

2-Bromo-3-fluorophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22

Additional information on 2-Bromo-3-fluorophenol

Comprehensive Overview of 2-Bromo-3-fluorophenol (CAS No. 443-81-2): Properties, Applications, and Industry Insights

2-Bromo-3-fluorophenol (CAS No. 443-81-2) is a halogenated phenolic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This bromo-fluorophenol derivative exhibits unique physicochemical properties due to the synergistic effects of bromine and fluorine substituents on the phenol ring. With a molecular formula of C₆H₄BrFO and a molecular weight of 191.00 g/mol, this compound serves as a versatile building block in organic synthesis.

The growing demand for fluorinated aromatic compounds in drug discovery has positioned 2-Bromo-3-fluorophenol as a valuable intermediate. Recent studies highlight its role in developing PET radiotracers for neurological imaging, aligning with the healthcare industry's focus on precision diagnostics. The electron-withdrawing effects of both halogens contribute to enhanced stability in reactions, making it particularly useful in Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution reactions.

From an environmental perspective, researchers are investigating green chemistry approaches for synthesizing brominated fluorophenols, responding to the global push for sustainable chemical processes. Analytical techniques like GC-MS and HPLC are commonly employed for purity assessment, with typical commercial grades offering ≥97% purity. The compound's melting point (38-42°C) and boiling point (230-232°C) make it suitable for various industrial applications while maintaining manageable handling characteristics.

In material science, 2-Bromo-3-fluorophenol derivatives show promise in developing liquid crystal materials and organic semiconductors. The compound's ability to modify electronic properties through halogen bonding interactions has sparked interest in organic electronics research. Recent patent analyses reveal increasing applications in OLED technology, particularly as precursor materials for emissive layers.

Quality control protocols for CAS 443-81-2 emphasize strict monitoring of halogen content and isomeric purity, as these factors critically influence downstream applications. Storage recommendations typically suggest amber glass containers under inert atmosphere at 2-8°C to maintain stability. The compound's solubility profile (soluble in organic solvents like ethanol and DCM, sparingly soluble in water) facilitates its use in diverse reaction conditions.

Emerging research explores the compound's potential in bioconjugation chemistry, particularly for developing fluorescent probes and biomarkers. The fluorine atom enables F NMR tracking of molecular interactions, while the bromine serves as an excellent handle for further functionalization. These dual characteristics make 2-Bromo-3-fluorophenol particularly valuable in medicinal chemistry applications where molecular tracking is essential.

Market analysis indicates steady growth in demand for halogenated phenol derivatives, driven by pharmaceutical R&D and specialty chemical needs. Manufacturers are responding with improved scale-up processes and regulatory documentation packages to meet global compliance standards. The compound's structure-activity relationships continue to be explored, particularly in the context of developing enzyme inhibitors and receptor modulators.

From a safety standpoint, proper handling of 2-Bromo-3-fluorophenol requires standard laboratory PPE including gloves and eye protection. While not classified as highly hazardous, its material safety data sheet recommends adequate ventilation during use. The scientific community continues to investigate biodegradation pathways of such halogenated aromatics to address environmental persistence concerns.

Innovative applications are emerging in catalysis, where 443-81-2 derivatives serve as ligands for transition metal complexes. The compound's chemodivergent reactivity enables selective transformations under controlled conditions, making it valuable for asymmetric synthesis methodologies. Recent publications demonstrate its utility in constructing chiral auxiliaries for pharmaceutical intermediates.

Analytical challenges associated with bromo-fluorophenol isomers have led to advancements in chromatographic separation techniques. Researchers emphasize the importance of spectroscopic characterization (including 1H/13C NMR and IR spectroscopy) for quality verification. The compound's distinct mass fragmentation pattern aids in analytical identification and impurity profiling.

The future outlook for 2-Bromo-3-fluorophenol appears promising, particularly in targeted drug delivery systems and smart materials development. As synthetic methodologies evolve toward atom economy and waste minimization, the efficient utilization of such multifunctional intermediates will likely increase. Ongoing research into its structure-property relationships continues to reveal new application possibilities across chemical disciplines.